4-Nitrobenzoyl isocyanate

• IUPAC Name: 4-nitrobenzoyl isocyanate
• InChI: InChI=1S/C8H4N2O4/c11-5-9-8(12)6-1-3-7(4-2-6)10(13)14/h1-4H
• InChI Key: DRCVWVLUBDJADC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N=C=O)[N+](=O)[O-]
• Molecular Formula: C8H4N2O4
• DSSTOX Substance ID: DTXSID00447638
• Molecular Weight: 192.13 g/mol
• CAS RN: 4461-37-4

Description

4-Nitrobenzoyl isocyanate (4-NBI) is a chemical compound that has been used in various scientific research applications. It is a yellowish crystalline powder that is soluble in organic solvents like acetone, chloroform, and ethyl acetate.

Scientific Research Applications

Photolabeling Agents

• Application : 4-Nitrobenzoyl isocyanate, as a part of 4-nitrobenzoyl azides, has been explored for its photochemical properties which are useful in photolabeling. These compounds absorb light in the near UV-spectral region, leading to the formation of isocyanates and generation of nitrenes upon irradiation. These nitrenes demonstrate rapid insertion into unactivated aliphatic C-H bonds and trap nucleophiles, beneficial for labeling lipophilic sites.
• Source : (Woelfle et al., 1988).

Synthesis of Carbamate Compounds

• Application : An efficient method involving 4-Nitrobenzoyl isocyanate was reported for the synthesis of carbamate compounds. This process involves trapping isocyanate with ethyl alcohol to yield carbamates. This methodology finds use in synthesizing compounds with potential anti-inflammatory and analgesic properties.
• Source : (Fakhr et al., 2009).

Acidities of Benzoylcarbamates

• Application : The study of 4-nitrobenzoyl isocyanate led to the synthesis of benzoylcarbamates, and their acidity was determined in dimethyl sulfoxide solution. This research aids in understanding the chemical properties of these compounds, especially their pKa values, which is crucial in various chemical reactions like the Mitsunobu reaction.
• Source : (Koppel et al., 1993).

Analysis of Nitrobenzoxadiazole Derivatives

• Application : 4-Nitrobenzoyl isocyanate derivatives have been analyzed for their electron capture properties using liquid chromatography-mass spectrometry (LC-MS). This research facilitates improved sensitivity and selectivity in the detection of these derivatives, crucial in various analytical applications.
• Source : (Hayen et al., 2003).

Air Monitoring Reagent

• Application : 4-Nitrobenzoyl isocyanate derivatives have been employed in air monitoring, specifically for the determination of mono- and diisocyanates in air samples. This technique provides high sensitivity and selectivity for the detection of airborne analytes, essential in environmental monitoring.
• Source : (Vogel & Karst, 2002).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

48 ml of oxalyl chloride were added batchwise to a solution of 50 g of 4-nitrobenzamide in 1.2 l of 1,2-dichloroethane and the reaction mixture was boiled for 17 hours with reflux. For workup, the reaction mixture was concentrated and the remaining residue distilled under a high vacuum. 56 g of 4-nitrobenzoylisocyanate were obtained as colorless crystals.